Lamotrigine-13C3

Specification

• CAS No.: 1188265-38-4
• Molecular Formula: C613C3H7Cl2N5
• Molecular Weight: 259.07
• IUPAC Name: 6-(2,3-dichlorophenyl)-(3,5,6-13C3)1,2,4-triazine-3,5-diamine
• Standard InChI: InChI=1S/C9H7Cl2N5/c10-5-3-1-2-4(6(5)11)7-8(12)14-9(13)16-15-7/h1-3H,(H4,12,13,14,16)/i7+1,8+1,9+1
• SMILES: C1=CC(=C(C(=C1)Cl)Cl)C2=C(N=C(N=N2)N)N
• Appearance: White to Off-White Solid
• Melting Point: 212-214°C

Introduction

Chemical Properties and Structure

Chemical Identification

Lamotrigine-13C3 is characterized by specific chemical identifiers that distinguish it from the parent compound and other related substances.

Parameter	Value
CAS Number	1188265-38-4
Molecular Formula	C₆¹³C₃H₇Cl₂N₅
Molecular Weight	259.07 g/mol
IUPAC Name	6-(2,3-Dichlorophenyl)-1,2,4-triazine-3,5-diamine-3,5,6-13C3
Synonyms	3,5-Diamino-6-(2,3-dichlorophenyl)-1,2,4-triazine-13C3, BW 430C-13C3, LTG-13C3, Lamictal-13C3

Table 1: Chemical Identification Parameters of Lamotrigine-13C3

Synthesis and Production Methods

The synthesis of Lamotrigine-13C3 involves specialized techniques for the incorporation of carbon-13 isotopes into the lamotrigine molecule. The process typically begins with the preparation of labeled precursors, which are then subjected to a series of chemical reactions to form the final product.

Production of this compound follows stringent quality control measures to ensure high purity, typically >95% as verified by High-Performance Liquid Chromatography (HPLC). Manufacturers provide comprehensive characterization data in accordance with regulatory guidelines, making the compound suitable for use in analytical method development, method validation, and Quality Control applications for pharmaceutical productions.

Analytical Applications

Lamotrigine-13C3 serves as an important internal standard in analytical methods for the quantification of lamotrigine in biological samples. In liquid chromatography-tandem mass spectrometry (LC-MS/MS) analyses, it enables accurate quantification of the parent compound by providing a reference point with identical chemical behavior but distinguishable mass.

Research has demonstrated the effectiveness of Lamotrigine-13C3 as an internal standard in studies quantifying antiepileptic drugs in human plasma. The compound's structural similarity to lamotrigine, combined with its distinct mass due to isotopic labeling, makes it an ideal choice for these applications.

Extraction and Recovery Methods

Studies have established effective methods for extracting Lamotrigine-13C3 from biological matrices. Solid-phase extraction (SPE) techniques using Oasis hydrophilic lipophilic balance (HLB) cartridges have shown excellent recovery rates ranging from 93.8% to 98.6% across different concentration levels.

The extraction process typically involves:

• Sample preparation - mixing plasma samples with internal standard and distilled water

• Conditioning of SPE cartridges with methanol and distilled water

• Loading the sample mixture onto the cartridge

• Washing with distilled water

• Elution with acetonitrile/methanol (9/1, v/v)

• Dilution with 0.1% formic acid

• Filtration prior to injection into LC-MS/MS systems

Detection Methods

Liquid chromatography-high resolution accurate mass (LC-HRAM) spectrometry has been effectively employed for the detection and quantification of Lamotrigine-13C3. These methods demonstrate strong linearity over concentration ranges relevant to therapeutic monitoring, with minimal carryover effects.

In one study, the method showed specificity and selectivity with no significant interfering peaks observed in the Lamotrigine-13C3 peak regions. The precision among different lots of human plasma was excellent, with relative standard deviations of 11.86% at low concentrations, 4.05% at medium concentrations, and 3.20% at high concentrations.

Research Applications

Pharmacokinetic Studies

Lamotrigine-13C3 plays a crucial role in pharmacokinetic studies of lamotrigine. Its use enables researchers to trace the distribution, metabolism, and excretion patterns of lamotrigine in biological systems with high precision.

A notable application is in therapeutic drug monitoring, where accurate quantification of plasma lamotrigine levels is essential for dose optimization. Research has demonstrated that methods using Lamotrigine-13C3 as an internal standard can reliably measure plasma concentrations within the therapeutic range of 0.2-5.0 μg/mL.

Metabolic Pathway Analysis

Lamotrigine-13C3 facilitates detailed studies of lamotrigine's metabolic pathways. The primary metabolite, Lamotrigine-13C3 N2-Glucuronide (CAS: 133310-19-7 for the unlabeled form), can also be synthesized with the carbon-13 label retained, allowing for comprehensive tracking of metabolic processes.

This compound is particularly valuable in research focusing on hepatic glucuronidation, the primary route of lamotrigine metabolism. Studies using Lamotrigine-13C3 have contributed to understanding the factors that influence individual variations in lamotrigine metabolism, which can significantly impact therapeutic outcomes.

Comparative Analysis with Related Compounds

Lamotrigine-13C3 is one of several isotopically labeled derivatives of lamotrigine used in research. Another notable variant is Lamotrigine-13C3,d3 (CAS: 1246815-13-3), which incorporates both carbon-13 and deuterium labeling.

Compound	Molecular Formula	Molecular Weight	CAS Number	Key Characteristic
Lamotrigine	C₉H₇Cl₂N₅	256.09	84057-84-1	Parent compound
Lamotrigine-13C3	C₆¹³C₃H₇Cl₂N₅	259.07	1188265-38-4	Carbon-13 labeling
Lamotrigine-13C3,d3	¹³C₃C₆²H₃H₄Cl₂N₅	262.09	1246815-13-3	Carbon-13 and deuterium labeling
Lamotrigine-13C3 N2-Glucuronide	C₁₂¹³C₃H₁₆Cl₂N₅O₆	435.22	133310-19-7 (unlabeled)	Major metabolite with carbon-13 labeling

Table 2: Comparison of Lamotrigine and Its Isotopically Labeled Derivatives